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Compound of Interest

Compound Name: Vactosertib

Cat. No.: B612291 Get Quote

Vactosertib (also known as TEW-7197) is a potent and orally bioavailable inhibitor of the

transforming growth factor-beta (TGF-β) receptor type 1 (TGFBR1), also known as activin

receptor-like kinase 5 (ALK5).[1][2][3] It is primarily used in cancer research and drug

development for its potential antineoplastic activity.[1][2] Given its chemical nature and

biological activity, the proper handling and disposal of Vactosertib are paramount to ensure the

safety of laboratory personnel and to prevent environmental contamination. This guide provides

detailed procedures for the safe disposal of Vactosertib, tailored for researchers, scientists,

and drug development professionals.

Vactosertib: Key Data
A summary of the key chemical and physical properties of Vactosertib is provided in the table

below for easy reference.
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Property Value

Molecular Formula C22H18FN7

Molecular Weight 399.42 g/mol [1]

CAS Number 1352608-82-2[1]

Appearance White solid[1]

Solubility
DMSO: 60 mg/mL (150.22 mM), Ethanol: 40

mg/mL (100.15 mM)[1]

Storage Powder: -20°C for 3 years[1]

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), Vactosertib is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[4]

Skin corrosion/irritation (Category 2): Causes skin irritation.[4]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[4]

Specific target organ toxicity, single exposure (Category 3): May cause respiratory irritation.

[4]

Therefore, strict adherence to safety protocols is mandatory when handling this compound.

Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn.

Eye Protection: Safety glasses or goggles are required to prevent eye contact.[4]

Lab Coat: A standard laboratory coat should be worn.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH-approved respirator is necessary to avoid inhalation.[4]
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Step-by-Step Disposal Procedures
The following procedures are based on general best practices for the disposal of hazardous

chemical waste. Always consult and adhere to your institution's specific Environmental Health

and Safety (EHS) guidelines and local regulations.

1. Disposal of Empty Vactosertib Containers: a. Triple Rinse: Rinse the empty container with a

suitable solvent in which Vactosertib is soluble, such as ethanol or DMSO.[1] b. Collect

Rinsate: The solvent used for rinsing (rinsate) must be collected and disposed of as hazardous

chemical waste. Do not pour it down the drain. c. Deface Label: Completely deface or remove

the original label on the container to prevent misuse. d. Dispose of Container: Dispose of the

rinsed and defaced container as non-hazardous laboratory glass or plastic waste, according to

your institution's guidelines.

2. Disposal of Contaminated Labware: a. Sharps: Needles, syringes, and other contaminated

sharps should be placed in a designated sharps container. b. Non-Sharps: Contaminated

labware such as pipette tips, tubes, and gloves should be collected in a clearly labeled

hazardous waste bag or container.

3. Disposal of Unused or Expired Vactosertib: a. Original Container: If possible, dispose of the

unused or expired Vactosertib in its original container. b. Waste Labeling: Ensure the container

is clearly labeled with "Hazardous Waste" and the full chemical name ("Vactosertib"). c.

Segregation: Store the Vactosertib waste separately from incompatible chemicals. d. EHS

Collection: Arrange for the collection of the hazardous waste by your institution's EHS

department.

Diagrams
To further aid in the understanding of Vactosertib's context and handling, the following

diagrams are provided.
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Caption: TGF-β signaling pathway and the inhibitory action of Vactosertib.
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Handling Vactosertib
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Caption: General workflow for the handling and disposal of Vactosertib.
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Caption: Relationship between Vactosertib, its hazards, and safety measures.

Disclaimer: The information provided in this document is intended for guidance purposes only

and is based on generally available information. It is not a substitute for a formal risk

assessment and should not be considered a comprehensive safety manual. All laboratory

personnel must be trained in the proper handling and disposal of hazardous chemicals and

should consult their institution's Environmental Health and Safety (EHS) department for specific

procedures and regulations applicable to their location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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